Cas no 859449-38-0 (1,2-Benzenediamine,4-chloro-5-methyl-3-(1-methylethyl)-)

1,2-Benzenediamine,4-chloro-5-methyl-3-(1-methylethyl)- structure
859449-38-0 structure
Product Name:1,2-Benzenediamine,4-chloro-5-methyl-3-(1-methylethyl)-
CAS No:859449-38-0
MF:C10H15ClN2
MW:198.692501306534
CID:718028
Update Time:2024-01-31

1,2-Benzenediamine,4-chloro-5-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine,4-chloro-5-methyl-3-(1-methylethyl)-
    • 4,5-m-Cymenediamine, 2-chloro- (5CI)
    • 4,5-m-Cymenediamine, 2-chloro- (5CI)
    • 1,2-Benzenediamine, 4-chloro-5-methyl-3-(1-methylethyl)-
    • Inchi: 1S/C10H15ClN2/c1-5(2)8-9(11)6(3)4-7(12)10(8)13/h4-5H,12-13H2,1-3H3
    • InChI Key: AQYHPMLBSPIOPY-UHFFFAOYSA-N
    • SMILES: C1(N)=CC(C)=C(Cl)C(C(C)C)=C1N

Computed Properties

  • Exact Mass: 198.092
  • Monoisotopic Mass: 198.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
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